Cas no 106017-77-0 (2,2-Dimethyl-1,3-dioxan-4-one)
2,2-Dimethyl-1,3-dioxan-4-one structure
Product Name:2,2-Dimethyl-1,3-dioxan-4-one
CAS No:106017-77-0
MF:C6H10O3
MW:130.141802310944
CID:893761
PubChem ID:13631043
Update Time:2025-04-19
2,2-Dimethyl-1,3-dioxan-4-one Chemical and Physical Properties
Names and Identifiers
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- 2,2-Dimethyl-1,3-dioxan-4-one
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- Inchi： 1S/C6H10O3/c1-6(2)8-4-3-5(7)9-6/h3-4H2,1-2H3
- InChI Key： DWZLYGCPJUPBEC-UHFFFAOYSA-N
- SMILES： O1CCC(=O)OC1(C)C
Computed Properties
- Exact Mass: 130.062994177g/mol
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 35.5Ų
2,2-Dimethyl-1,3-dioxan-4-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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